Cas no 791048-46-9 (Isoquinoline,1,2,3,4-tetrahydro-1,3-dimethyl-7-nitro-, (1R,3R)-)

• Product Name: Isoquinoline,1,2,3,4-tetrahydro-1,3-dimethyl-7-nitro-, (1R,3R)-
• CAS No: 791048-46-9
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 555443
• PubChem ID: 10398066
• Update Time: 2025-04-19

Isoquinoline,1,2,3,4-tetrahydro-1,3-dimethyl-7-nitro-, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-1,3-dimethyl-7-nitro-, (1R,3R)-
• Isoquinoline, 1,2,3,4-tetrahydro-1,3-dimethyl-7-nitro-, (1R,3R)- (9CI)
• (1R,3R)-1,3-dimethyl-7-nitro-1,2,3,4-tetrahydroisoquinoline
• 791048-46-9

• Inchi： 1S/C11H14N2O2/c1-7-5-9-3-4-10(13(14)15)6-11(9)8(2)12-7/h3-4,6-8,12H,5H2,1-2H3/t7-,8-/m1/s1
• InChI Key： IAHYHYRUXIBBJR-HTQZYQBOSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)[C@@H](C)N[C@H](C)C2)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.8Ų